2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(4-ethylphenyl)methyl]-1-(thiophen-2-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H28N2OS/c1-2-17-5-7-18(8-6-17)14-21-10-11-22(19(15-21)9-12-23)16-20-4-3-13-24-20/h3-8,13,19,23H,2,9-12,14-16H2,1H3
• InChI Key: OVXLVZREIGGUNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=CS3
• Molecular Formula: C20H28N2OS
• Molecular Weight: 344.5 g/mol

Description

2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound is also known by its chemical name, EB-TPE.

Mechanism of Action

The mechanism of action of 2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to work by inhibiting the synthesis of bacterial and fungal cell walls, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have significant activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics and antifungal agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol in lab experiments is its broad-spectrum activity against various bacterial and fungal strains. However, its low solubility in water can limit its use in certain applications.

Future Directions

There are many potential future directions for the study of 2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol. One potential direction is the development of new antibiotics and antifungal agents based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as neuroscience.

Synthesis Methods

The synthesis of 2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol involves a multi-step process that includes the reaction of 4-ethylbenzyl chloride with 2-thienylmethanol to form 4-(4-ethylbenzyl)-1-(2-thienylmethyl)piperazine. This intermediate product is then reacted with ethanolamine to yield this compound. The overall yield of the synthesis process is around 60%.

Scientific Research Applications

The potential applications of 2-[4-(4-ethylbenzyl)-1-(2-thienylmethyl)-2-piperazinyl]ethanol in scientific research are vast. This compound has been studied extensively for its potential applications in medicinal chemistry and pharmacology. It has been shown to have significant activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics and antifungal agents.